Cas no 2138216-96-1 (Methyl 2-[(2-methoxycyclobutyl)carbamoyl]acetate)

• Product Name: Methyl 2-[(2-methoxycyclobutyl)carbamoyl]acetate
• CAS No: 2138216-96-1
• MF: C₉H₁₅NO₄
• MW: 201.219702959061
• CID: 5933962
• PubChem ID: 165744862
• Update Time: 2025-10-28

Methyl 2-[(2-methoxycyclobutyl)carbamoyl]acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-[(2-methoxycyclobutyl)carbamoyl]acetate
• 2138216-96-1
• EN300-741715
• Methyl 2-[(2-methoxycyclobutyl)carbamoyl]acetate

• Inchi： 1S/C9H15NO4/c1-13-7-4-3-6(7)10-8(11)5-9(12)14-2/h6-7H,3-5H2,1-2H3,(H,10,11)
• InChI Key： FJRIIEGGWOUQID-UHFFFAOYSA-N
• SMILES： O(C)C1CCC1NC(CC(=O)OC)=O

Computed Properties

• Exact Mass: 201.10010796g/mol
• Monoisotopic Mass: 201.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.6Ų

Additional information on Methyl 2-[(2-methoxycyclobutyl)carbamoyl]acetate

Recent Advances in the Study of Methyl 2-[(2-methoxycyclobutyl)carbamoyl]acetate (CAS: 2138216-96-1)

Methyl 2-[(2-methoxycyclobutyl)carbamoyl]acetate (CAS: 2138216-96-1) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have highlighted its potential as a key intermediate in the synthesis of novel therapeutic agents, particularly in the development of small-molecule inhibitors targeting various disease pathways. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery.

The compound has been investigated for its role in modulating enzyme activity, particularly in the context of cyclin-dependent kinases (CDKs) and other protein kinases involved in cell cycle regulation. A recent study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Methyl 2-[(2-methoxycyclobutyl)carbamoyl]acetate exhibit potent inhibitory effects against CDK2, a protein kinase implicated in cancer progression. The study utilized X-ray crystallography to elucidate the binding mode of the compound within the active site of CDK2, providing valuable insights for further optimization.

In addition to its kinase inhibitory properties, Methyl 2-[(2-methoxycyclobutyl)carbamoyl]acetate has shown promise in the development of anti-inflammatory agents. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported that structural analogs of this compound effectively suppressed the production of pro-inflammatory cytokines in vitro, suggesting potential applications in treating chronic inflammatory diseases. The researchers employed a combination of molecular docking and in vitro assays to validate the compound's mechanism of action.

The synthetic pathways for Methyl 2-[(2-methoxycyclobutyl)carbamoyl]acetate have also been a focus of recent research. A team from the University of Cambridge developed a novel, high-yield synthesis route using catalytic asymmetric methods, as detailed in a 2022 publication in Organic Letters. This advancement addresses previous challenges related to scalability and enantioselectivity, paving the way for larger-scale production and further pharmacological evaluation.

Looking ahead, the versatility of Methyl 2-[(2-methoxycyclobutyl)carbamoyl]acetate as a building block in medicinal chemistry is increasingly recognized. Ongoing research is exploring its incorporation into more complex molecular architectures, such as macrocyclic compounds and bifunctional inhibitors. These efforts are expected to expand the compound's utility in targeting a broader range of biological targets and disease indications.